Cas no 2703768-17-4 (3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione)

• Product Name: 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione
• CAS No: 2703768-17-4
• MF: C₁₅H₁₄F₂N₂O₃
• MW: 308.280070781708
• CID: 5626623
• PubChem ID: 132140606
• Update Time: 2025-06-08

3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]azepane-2,7-dione
• SCHEMBL19612046
• EN300-28316418
• 2703768-17-4
• 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione

• Inchi： 1S/C15H14F2N2O3/c16-13(17)8-3-1-4-9-10(8)7-19(15(9)22)11-5-2-6-12(20)18-14(11)21/h1,3-4,11,13H,2,5-7H2,(H,18,20,21)
• InChI Key： UTHRXLRXHDZLRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(N(CC=21)C1C(NC(CCC1)=O)=O)=O)F

Computed Properties

• Exact Mass: 308.09724864g/mol
• Monoisotopic Mass: 308.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione

Comprehensive Overview of 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione (CAS No. 2703768-17-4)

The compound 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione (CAS No. 2703768-17-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoromethyl group and the isoindol-2-ylazepane core, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in areas such as oncology and neurology.

One of the key reasons for the growing interest in 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione is its potential role in targeting specific enzymatic pathways. The presence of the difluoromethyl moiety is particularly noteworthy, as fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability. This property aligns with current trends in pharmaceutical research, where there is a strong focus on improving drug efficacy and reducing side effects. The compound's azepane-2,7-dione structure further contributes to its versatility, making it a valuable subject for synthetic and mechanistic studies.

In recent years, the scientific community has been actively investigating the isoindol-2-ylazepane framework due to its potential applications in treating neurodegenerative diseases. With the rise in global awareness about conditions like Alzheimer's and Parkinson's, there is a heightened demand for innovative compounds that can modulate key biological targets. 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione is being studied for its ability to interact with enzymes and receptors implicated in these diseases, offering a glimmer of hope for future therapeutic breakthroughs.

Another area where 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione shows promise is in the field of oncology. Cancer research has seen a surge in the development of small-molecule inhibitors, and this compound's unique structure positions it as a potential candidate for inhibiting specific kinases or proteases involved in tumor growth. The difluoromethyl group, in particular, is being explored for its role in enhancing the compound's binding affinity and selectivity, which are critical factors in designing effective anticancer agents.

From a synthetic chemistry perspective, the preparation of 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione presents both challenges and opportunities. The incorporation of the difluoromethyl group requires precise control over reaction conditions, while the construction of the azepane-2,7-dione ring system demands innovative synthetic strategies. These challenges have spurred the development of new methodologies, contributing to the broader advancement of organic synthesis techniques.

Given the increasing emphasis on sustainable and green chemistry, researchers are also exploring eco-friendly approaches to synthesizing 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione. This aligns with the global push toward reducing the environmental impact of chemical processes. The compound's potential applications in life sciences further underscore the importance of developing scalable and sustainable synthesis routes.

In conclusion, 3-4-(difluoromethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylazepane-2,7-dione (CAS No. 2703768-17-4) represents a fascinating area of research with broad implications for medicine and chemistry. Its unique structural attributes, combined with its potential therapeutic applications, make it a compound of significant interest. As scientific understanding of its mechanisms and properties deepens, it is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.